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Compound of Interest

Compound Name: 4-bromo-1,3-dimethyl-1H-pyrazole

Cat. No.: B1282026 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-bromo-1,3-dimethyl-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 4-bromo-1,3-
dimethyl-1H-pyrazole. The following sections detail the potential hazards, proper handling

procedures, emergency response, and physical and chemical properties of this compound.

Chemical Identification
Identifier Value

IUPAC Name 4-bromo-1,3-dimethylpyrazole[1]

Synonyms 4-bromo-1,3-dimethyl-1H-pyrazole[1]

CAS Number 5775-82-6[1]

Molecular Formula C₅H₇BrN₂[1]

Molecular Weight 175.03 g/mol [1]

Structure
(Image of the chemical structure of 4-bromo-1,3-

dimethyl-1H-pyrazole)

InChI Key UESOBPUTZLYSGI-UHFFFAOYSA-N
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Hazard Identification
Signal Word: Danger

GHS Hazard Classifications:

Classification Category Source

Skin Corrosion/Irritation 2 [1]

Serious Eye Damage/Eye

Irritation
1 [1]

Specific target organ toxicity —

single exposure (Respiratory

system)

3 [1]

Hazard Statements (H-Codes):

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (P-Codes): A selection of key precautionary statements includes:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P264: Wash skin thoroughly after handling.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER or doctor/physician.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush open eyes with plenty of running water for at least 15

minutes, also under the eyelids.[2][3] Immediately seek medical attention.

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][3] If skin irritation persists, call a

physician.

Inhalation: Move the person to fresh air.[2][3] If breathing is difficult or stops, give artificial

respiration.[2][3] Obtain medical aid.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Do not induce

vomiting.[4] Call a physician or poison control center immediately.
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Exposure Event

Immediate Actions

Assessment & Decision

Supportive Care

Chemical Exposure Occurs
(Skin, Eyes, Inhalation)

Remove from Exposure Source

Flush Affected Area
(Eyes/Skin for 15+ min)

Skin/Eye Contact

Move to Fresh Air

Inhalation

Seek Immediate
Medical Attention

Breathing Difficulty?

No

Provide Artificial Respiration
if not breathing

Yes

Provide SDS to Medical Personnel
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Preparation

Chemical Handling

Post-Handling

Emergency

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Avoid Contact and Inhalation

Ensure Containers are Labeled Spill Occurs Exposure Occurs

Dispose of Waste Properly

Clean Work Area

Wash Hands Thoroughly

Follow Spill Protocol

Follow First-Aid
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Initial Response

Containment & Cleanup

Final Steps

Alert Personnel in the Area

Evacuate if Necessary

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Collect into Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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